1-(4,4-Difluoropiperidin-1-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one

• IUPAC Name: 1-(4,4-difluoropiperidin-1-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one
• InChI: InChI=1S/C13H18F2N2O2/c1-9-11(10(2)19-16-9)3-4-12(18)17-7-5-13(14,15)6-8-17/h3-8H2,1-2H3
• InChI Key: SKYHPFMFXDCXHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)N2CCC(CC2)(F)F
• Molecular Formula: C13H18F2N2O2
• Molecular Weight: 272.29 g/mol

Description

1-(4,4-Difluoropiperidin-1-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one is a synthetic compound that belongs to the class of research chemicals known as cathinones. It is commonly referred to as 4F-PHP and has gained popularity among researchers due to its unique properties.

Mechanism of Action

The exact mechanism of action of 4F-PHP is not fully understood. However, it is believed to work by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are responsible for regulating mood, appetite, and arousal. 4F-PHP is also believed to inhibit the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4F-PHP are similar to those of other cathinones. It produces a feeling of euphoria, increased energy, and heightened alertness. It can also cause anxiety, paranoia, and hallucinations at higher doses. The long-term effects of 4F-PHP are not well known, and more research is needed to determine its potential for addiction and toxicity.

Advantages and Limitations for Lab Experiments

One of the advantages of 4F-PHP is its potency, which makes it an ideal reference standard in forensic toxicology. It is also a valuable tool for studying the pharmacological effects of cathinones. However, its high potency also poses a risk to researchers, and caution must be taken when handling it. Another limitation of 4F-PHP is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 4F-PHP. One area of interest is its potential for treating psychiatric disorders such as depression and anxiety. Another area of research is the development of new cathinones based on the structure of 4F-PHP. Researchers are also interested in studying the long-term effects of 4F-PHP on the brain and the potential for addiction and toxicity.
Conclusion
In conclusion, 1-(4,4-Difluoropiperidin-1-yl)-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one or 4F-PHP is a synthetic compound that has gained popularity among researchers due to its unique properties. It is primarily used in scientific research to investigate its effects on the central nervous system. The synthesis process is complex and requires expertise in organic chemistry. While the biochemical and physiological effects of 4F-PHP are similar to those of other cathinones, more research is needed to determine its potential for addiction and toxicity. There are several future directions for research on 4F-PHP, including its potential for treating psychiatric disorders and the development of new cathinones based on its structure.

Synthesis Methods

The synthesis of 4F-PHP involves the reaction of 4,4-difluoro-1-piperidinyl-butan-1-one with 3,5-dimethyl-4-(4-methylphenyl)-1,2-oxazole in the presence of a catalyst. The product is then purified using various methods, including recrystallization and column chromatography. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

4F-PHP is primarily used in scientific research to investigate its effects on the central nervous system. It is commonly used as a reference standard in forensic toxicology and is also used in the development of new psychoactive substances. Researchers have shown interest in studying the pharmacological effects of 4F-PHP due to its structural similarity to other cathinones, such as α-PVP and α-PHP.